Cas no 111941-71-0 (1-Butanol, yttrium(3+)salt (9CI))

• Product Name: 1-Butanol, yttrium(3+)salt (9CI)
• CAS No: 111941-71-0
• MF: C₁₂H₃₀O₃Y
• MW: 311.270658016205
• CID: 129471
• PubChem ID: 24873524
• Update Time: 2025-07-17

1-Butanol, yttrium(3+)salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, yttrium(3+)salt (9CI)
• butan-1-ol,yttrium
• 510661_ALDRICH
• Yttrium(III) butoxide solution
• Yttrium-n-buthoxide
• YTTRIUM(III) BUTOXIDE SOLUTION 0.5M SO&
• Yttrium(III) butoxide solution 0.5 in toluene
• Yttrium(III) butoxide, 99.9+% metals basis, 0.5M solution in toluene
• Yttrium(III) butoxide solution 0.5 M in toluene, >=99.9% trace metals basis
• yttrium butoxide
• Yttrium(III) n-butoxide, 0.5mol/kg in toluene
• 111941-71-0
• MFCD00797391
• SCHEMBL8607064
• butan-1-ol;yttrium

• MDL： MFCD00797391
• Inchi： 1S/3C4H10O.Y/c3*1-2-3-4-5;/h3*5H,2-4H2,1H3;
• InChI Key： DFOMPYFFBAELGP-UHFFFAOYSA-N
• SMILES： [Y].OCCCC.OCCCC.OCCCC

Computed Properties

• Exact Mass: 308.10200
• Monoisotopic Mass: 311.125333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 59
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.9 g/mL at 25 °C
• Boiling Point: 109 °C
• Flash Point: Fahrenheit: 46.4 ° f
  Celsius: 8 ° c
  
• Refractive Index: n20/D 1.495
• PSA: 27.69000
• LogP: 3.80220
• Solubility: Not determined
• Color/Form: 0.5 M in toluene

1-Butanol, yttrium(3+)salt (9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H304-H315-H319-H336-H361d-H373
• Warning Statement： P210-P261-P281-P301+P310-P305+P351+P338-P331
• Hazardous Material transportation number：UN 1294 3/PG 2
• WGK Germany：3
• Hazard Category Code： 63-11-38-48/20-65-67
• Safety Instruction： 36/37-62
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S36/37-62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts

Additional information on 1-Butanol, yttrium(3+)salt (9CI)

1-Butanol, yttrium(3+)salt (9CI) and CAS No. 111941-71-0: Applications and Recent Research Developments

The compound 1-Butanol, yttrium(3+)salt (9CI), identified by the CAS number CAS No. 111941-71-0, has garnered significant attention in the field of inorganic chemistry and materials science due to its unique structural and functional properties. This yttrium-based coordination compound has found applications in various domains, including catalysis, luminescence, and advanced material synthesis. The following discussion explores the chemical characteristics, industrial significance, and recent research advancements associated with this compound.

In the realm of coordination chemistry, 1-Butanol, yttrium(3+)salt (9CI) stands out as a versatile ligand system that facilitates the formation of stable complexes with yttrium ions. The butanol moiety in its structure contributes to its ability to act as a chelating agent, enhancing the solubility and stability of yttrium(3+) in various solvents. This property makes it particularly useful in the synthesis of yttrium-based nanoparticles and functional materials. Recent studies have demonstrated its efficacy in the preparation of yttrium-doped luminescent materials, which are employed in optoelectronic devices and sensors.

The industrial applications of CAS No. 111941-71-0 are equally noteworthy. In catalysis, yttrium complexes derived from this compound have shown promise as efficient catalysts for organic transformations. For instance, they have been utilized in the synthesis of fine chemicals and pharmaceutical intermediates, where their ability to facilitate multiple reaction pathways under mild conditions is highly advantageous. Moreover, the compound's role in polymer chemistry has been explored, particularly in the development of high-performance polymers with enhanced thermal stability and mechanical strength.

Recent research has also highlighted the potential of 1-Butanol, yttrium(3+)salt (9CI) in environmental science. Studies indicate that yttrium complexes can effectively bind with heavy metals and organic pollutants, making them valuable candidates for water purification technologies. The compound's chelating properties enable it to form stable complexes with contaminants, facilitating their removal from aqueous systems. This application aligns with global efforts to develop sustainable and eco-friendly solutions for environmental remediation.

The field of nanotechnology has seen significant contributions from CAS No. 111941-71-0. Researchers have leveraged its ability to stabilize yttrium nanoparticles, which exhibit unique optical and magnetic properties. These nanoparticles are being investigated for use in biomedical applications, such as drug delivery systems and magnetic resonance imaging (MRI) contrast agents. The precise control over nanoparticle size and morphology afforded by this compound underscores its importance in nanomaterial synthesis.

In summary, the multifaceted applications of 1-Butanol, yttrium(3+)salt (9CI) underscore its significance in modern chemistry and materials science. From catalysis to nanotechnology and environmental remediation, this compound continues to drive innovation across multiple disciplines. As research progresses, it is anticipated that new applications will emerge, further solidifying its role as a cornerstone material in advanced chemical systems.